[3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone

• IUPAC Name: [3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone
• InChI: InChI=1S/C16H16N6OS/c23-16(13-9-17-21-24-13)22-8-4-7-12(10-22)15-18-14(19-20-15)11-5-2-1-3-6-11/h1-3,5-6,9,12H,4,7-8,10H2,(H,18,19,20)
• InChI Key: FIUPDMPKFCHUAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CN=NS2)C3=NC(=NN3)C4=CC=CC=C4
• Molecular Formula: C16H16N6OS
• Molecular Weight: 340.4 g/mol

Description

3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have a wide range of biological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes.
Biochemical and Physiological Effects:
3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and kill bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone in lab experiments is its wide range of biological effects. This makes it a valuable tool for researchers in various fields. However, one limitation is that the compound can be difficult to synthesize and may not be readily available.

Future Directions

There are many potential future directions for research on 3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone. Some possible areas of investigation include its potential use as an anti-cancer agent, its effects on the immune system, and its potential as a treatment for bacterial infections. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential side effects.

Synthesis Methods

The synthesis of 3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone is a complex process that involves several steps. The first step is the synthesis of 3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidine, which is then reacted with thiadiazole-5-carboxylic acid to produce the final product.

Scientific Research Applications

3-(3-phenyl-1H-1,2,4-triazol-5-yl)piperidin-1-yl]-(thiadiazol-5-yl)methanone has been used in a variety of scientific research applications. It has been found to have anti-inflammatory, anti-cancer, and anti-bacterial properties, making it a valuable tool for researchers in these fields.